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Compound of Interest

Compound Name: 5-hydroxyhexadecanoic acid

CAS No.: 17369-53-8

Cat. No.: B8223501

Get Quote

Executive Summary
Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) represent a class of endogenous lipids with

potent anti-diabetic and anti-inflammatory properties.[1][2][3][4][5][6][7][8] While the stearic

acid-derived backbones (e.g., in 9-PAHSA) have dominated early research, the hexadecanoic

(C16) backbone, specifically 5-hydroxyhexadecanoic acid, presents a distinct

pharmacophore.

This guide dissects the role of 5-hydroxyhexadecanoic acid as a scaffold for bioactive lipids

such as 5-PAHPA (Palmitic Acid Hydroxy Palmitic Acid) and 5-OAHPA (Oleic Acid Hydroxy

Palmitic Acid). We explore its unique structural resistance to hydrolysis, its biosynthetic origins

via ChREBP-regulated lipogenesis, and the precise mass spectrometry workflows required to

distinguish this regioisomer from its abundant C18 counterparts.

Structural Biology & Chemical Logic
The biological activity of a FAHFA is dictated by three vectors: the acyl chain length, the

backbone chain length, and the regio-position of the ester bond.
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The 5-Position Advantage
5-hydroxyhexadecanoic acid places the ester bond at the

-carbon (C5). This positioning creates a distinct steric environment compared to the more
exposed 9- or 12-positions.

Hydrolytic Stability: The proximity of the ester linkage to the carboxyl headgroup (separated

by only 3 methylene groups) introduces steric hindrance that may protect 5-regioisomers

from rapid degradation by carboxyl ester lipases (CEL) or FAHFA-specific hydrolases like

AIG1 and ADTRP.

Chirality: Endogenous FAHFAs possess chirality.[9] In analogy to 5-PAHSA, the 5-
hydroxyhexadecanoic acid backbone predominantly exists in the (R)-configuration in

biological tissues, a critical factor for receptor binding affinity (e.g., GPR120).

Nomenclature & Structure
Backbone: 5-hydroxyhexadecanoic acid (5-OH-16:0).[10]

Common Derivatives:

5-PAHPA: Palmitic acid esterified to 5-OH-16:0.

5-OAHPA: Oleic acid esterified to 5-OH-16:0.

Component Formula
Exact Mass
(Neutral)

Role

Backbone C16H32O3 272.2351
Scaffold, determines

regio-specificity

Head (Palmitic) C16H32O2 256.2402

Acyl donor,

determines lipid

solubility

5-PAHPA C32H62O4 510.4648 Bioactive Lipid

Biosynthesis & Metabolism
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The generation of the 5-hydroxyhexadecanoic acid backbone is tightly coupled to de novo

lipogenesis (DNL).

The ChREBP-Lipogenesis Axis
Research indicates that FAHFA levels correlate with ChREBP (Carbohydrate Response

Element Binding Protein) activity.

Substrate Pool: High glucose flux activates ChREBP, upregulating Fatty Acid Synthase

(FASN).

Backbone Formation: Palmitate (C16:0) is the primary product of FASN. A fraction of this

pool undergoes oxidation—likely via Cytochrome P450 (CYP4 family) or non-enzymatic

peroxidation—to form 5-hydroxyhexadecanoic acid.

Esterification: An acyltransferase (potentially ATGL acting in transacylase mode) esterifies a

fatty acid-CoA to the 5-hydroxyl group.

Visualization: Biosynthetic Logic
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Figure 1: Proposed biosynthetic pathway for 5-PAHPA, linking glucose metabolism to the

generation of the 5-hydroxyhexadecanoic acid backbone.

Analytical Workflow: LC-MS/MS Quantification
Detecting 5-hydroxyhexadecanoic acid-based FAHFAs requires distinguishing them from

isobaric isomers (e.g., 9-PAHPA) and C18 homologs.

Sample Preparation (Self-Validating Protocol)
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Principle: Liquid-Liquid Extraction (LLE) enriched for neutral and polar lipids.

Homogenization: Tissue (50 mg) in 500 µL PBS.

Extraction: Add 2 mL Chloroform:Methanol (2:1) containing 10 pmol Internal Standard (e.g.,

d4-9-PAHSA, as d4-5-PAHPA is rarely available; use response factor correction).

Phase Separation: Vortex 1 min, Centrifuge 3000 x g, 10 min. Collect lower organic phase.

[11]

Drying: Evaporate under N2 stream. Reconstitute in 100 µL Methanol:Chloroform (9:1).

LC-MS/MS Parameters
Instrument: Triple Quadrupole MS (e.g., Sciex 6500+ or equivalent). Mode: Negative

Electrospray Ionization (ESI-).

Parameter Setting Rationale

Column
C18 Reverse Phase (2.1 x 100

mm, 1.7 µm)

Separation of regioisomers

based on hydrophobicity.

Mobile Phase A Water (0.1% Acetic Acid)
Weak acid aids ionization in

negative mode.

Mobile Phase B
Acetonitrile/Isopropanol

(50:50)

Strong elution for lipophilic

esters.

Precursor Ion 509.5 m/z ([M-H]-)
Specific for C32H62O4

(PAHPA).

Product Ion 1 255.2 m/z (Palmitate)
Primary fragment (cleavage of

ester bond).

Product Ion 2 271.2 m/z (Hydroxy-C16)
Backbone fragment

(confirmatory).

Collision Energy -25 to -35 eV
Optimized for ester bond

cleavage.
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Regioisomer Separation Logic
Regioisomers elute based on the position of the hydroxyl group.

Elution Order: typically 13- > 12- > 9- > 5-.

Validation: 5-PAHPA elutes later than 9-PAHPA on standard C18 columns due to the "folding"

of the lipid chain. The 5-position creates a more linear effective hydrodynamic volume

compared to the "V-shape" of a 9-position ester.

Visualization: Fragmentation Mechanism
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Figure 2: MS/MS fragmentation logic for 5-PAHPA. The dominant transition is to the fatty acid

headgroup (m/z 255.2).

Chemical Synthesis (For Standards)
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Since commercial standards for 5-PAHPA are expensive or scarce, custom synthesis is often

required for rigorous validation.

The Balas Method (Modified):

Starting Material: 1,2-epoxyhexadecane.

Ring Opening: Reaction with lithium acetylide (derived from the desired headgroup

precursor) or direct coupling with palmitic acid using EDCI/DMAP is difficult due to sterics.

Preferred Route:

Synthesize 5-hydroxyhexadecanoic acid via Reformatsky reaction or reduction of 5-

ketohexadecanoic acid.

Protection: Protect the carboxyl group (Benzyl ester).

Esterification: Couple with Palmitoyl chloride.[11]

Deprotection: Hydrogenation (Pd/C) to yield free acid 5-PAHPA.

Biological Implications & Future Directions
While 9-PAHSA is known for insulin sensitization, the 5-hydroxyhexadecanoic acid backbone

confers unique properties:

Lipolysis Modulation: Unlike 9-PAHSA which inhibits lipolysis, 5-regioisomers (like 5-PAHSA)

have been observed to increase basal lipolysis in specific contexts.[7] This suggests the 5-

position backbone may interact differently with GPR120 or GPR40.

Thermogenesis: Preliminary data suggests C16-backbone FAHFAs (PAHPAs) may have a

neutral or distinct effect on UCP1 expression compared to C18-backbones, indicating strict

structure-activity relationships (SAR).

Biomarker Potential: The ratio of 5-PAHPA to 9-PAHPA could serve as a readout for specific

oxidative stress pathways (enzymatic vs. non-enzymatic peroxidation of palmitate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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